Cas no 1805053-79-5 (2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1805053-79-5
• MF: C₆H₂Cl₃F₂NO₂S
• MW: 296.506384372711
• CID: 4849086
• Update Time: 2025-05-20

2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2Cl3F2NO2S/c7-3-1-2(15(9,13)14)4(6(10)11)5(8)12-3/h1,6H
• InChI Key： DLMLMAORIKQMMZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(N=C(C=1C(F)F)Cl)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4

Additional information on 2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805053-79-5)

2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride, identified by its CAS number 1805053-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, including the presence of chlorine and difluoromethyl substituents, contribute to its unique reactivity and make it a valuable building block for further chemical transformations.

The 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride structure consists of a pyridine core substituted at the 2- and 6-positions with chlorine atoms, and at the 3-position with a difluoromethyl group. The sulfonyl chloride functionality at the 4-position enhances its versatility as a synthetic intermediate. This arrangement of substituents imparts distinct electronic and steric properties, making the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, the demand for high-quality intermediates like 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride has increased due to their role in developing novel therapeutic agents. The pharmaceutical industry relies heavily on such intermediates to streamline synthetic pathways and improve yields in drug discovery processes. For instance, sulfonyl chlorides are frequently employed in the synthesis of sulfonamide-based drugs, which have demonstrated efficacy in treating a wide range of diseases, including infectious disorders and inflammatory conditions.

One of the most compelling aspects of 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride is its ability to serve as a precursor for diverse pharmacophores. The electron-withdrawing nature of the chlorine and difluoromethyl groups enhances the reactivity of the sulfonyl chloride moiety, facilitating its conversion into sulfonamides, sulfonates, and other derivatives. These derivatives are crucial in medicinal chemistry for their ability to modulate biological targets effectively. For example, recent studies have highlighted the potential of sulfonamide derivatives in inhibiting enzymes involved in cancer metabolism, underscoring the importance of intermediates like 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride in oncology research.

The agrochemical sector also benefits from the utility of 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride. Sulfonyl chlorides are key components in synthesizing herbicides and pesticides that exhibit high selectivity and low environmental impact. The structural features of this compound allow for the development of novel agrochemicals that target specific metabolic pathways in weeds and pests while minimizing harm to beneficial organisms. This aligns with global trends toward sustainable agriculture practices that emphasize efficiency and environmental stewardship.

From a synthetic chemistry perspective, 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride offers several advantages as an intermediate. Its reactivity profile enables chemists to introduce complex functionalities into molecules with precision. For instance, palladium-catalyzed cross-coupling reactions using this compound have been employed to construct heterocyclic scaffolds that are prevalent in many bioactive compounds. These reactions often proceed under mild conditions and with high regioselectivity, making them ideal for large-scale synthesis.

The role of 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride in drug discovery is further exemplified by its application in developing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways associated with various diseases, including cancer and inflammatory disorders. Sulfonyl chlorides derived from this intermediate have been shown to effectively inhibit kinase activity by binding to specific pockets on the enzyme's active site. Such inhibitors represent a significant class of drugs that have shown promise in clinical trials.

Recent advancements in synthetic methodologies have expanded the applications of 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride. For example, transition-metal-catalyzed reactions have enabled the introduction of additional functional groups at different positions on the pyridine ring without compromising yield or selectivity. These innovations have opened new avenues for constructing complex drug molecules efficiently.

The industrial production of 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as crystallization and chromatography to meet the demands of pharmaceutical and agrochemical companies. This commitment to quality ensures that researchers can rely on this intermediate for their synthetic endeavors without encountering impurities that could compromise reaction outcomes.

The environmental impact of synthesizing and using 2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride is also a consideration that drives innovation in chemical processes. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives not only improve sustainability but also lower production costs by enhancing atom economy.

In conclusion,2,6-Dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805053-79-5) is a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable it to participate in diverse chemical transformations while maintaining high reactivity and selectivity. As research continues to uncover new therapeutic targets and sustainable agricultural practices,2,6-dichloro-3-(difluoromethyl)pyridine-4-sulfonyl chloride will likely remain a cornerstone compound in synthetic chemistry efforts worldwide.